Cas no 1203136-10-0 (2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 1203136-10-0
• MF: C₁₅H₁₉N₅O₃S₂
• MW: 381.473059892654
• CID: 6132928
• PubChem ID: 45502317
• Update Time: 2025-10-22

2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• 2-[[5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• 2-((5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide
• VU0645694-1
• 1203136-10-0
• AKOS024511656
• F5520-0135
• 2-{[5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C15H19N5O3S2/c1-11(21)19-4-6-20(7-5-19)14-17-18-15(25-14)24-10-13(22)16-9-12-3-2-8-23-12/h2-3,8H,4-7,9-10H2,1H3,(H,16,22)
• InChI Key： CQRHUIFDSQRULA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C(C)=O)CC1)SCC(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 381.09293183g/mol
• Monoisotopic Mass: 381.09293183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Recent Advances in the Study of 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS: 1203136-10-0)

The compound 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS: 1203136-10-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which combine a 1,3,4-thiadiazole core with an acetylpiperazine moiety and a furan-methylacetamide side chain. This combination is believed to contribute to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The synthesis of this compound has been optimized to improve yield and purity, with recent protocols emphasizing green chemistry principles to minimize environmental impact.

In vitro and in vivo studies have demonstrated that 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide exhibits potent inhibitory effects against a range of bacterial and fungal pathogens. Notably, its activity against drug-resistant strains has positioned it as a promising candidate for further development. Mechanistic studies suggest that the compound disrupts microbial cell wall synthesis and interferes with key enzymatic processes, leading to cell death.

In the context of cancer research, preliminary data indicate that this compound may target specific signaling pathways involved in tumor proliferation and metastasis. Researchers have observed dose-dependent inhibition of cancer cell growth in various cell lines, with minimal cytotoxicity to normal cells. These findings underscore the compound's potential as a selective anticancer agent, though further preclinical studies are needed to elucidate its full therapeutic profile.

Additionally, the anti-inflammatory properties of 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide have been explored in models of chronic inflammation. The compound appears to modulate the production of pro-inflammatory cytokines, suggesting a role in managing inflammatory disorders. Its dual antimicrobial and anti-inflammatory activities make it a versatile candidate for multifunctional therapeutic applications.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are also investigating structural analogs to optimize potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications warrant continued investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in advanced disease models.